Cas no 683-32-9 (Phosphonic acid, methyl-, butyl methyl ester)

• Product name: Phosphonic acid, methyl-, butyl methyl ester
• CAS No: 683-32-9
• MF: C₆H₁₅O₃P
• MW: 166.1553
• CID: 393362
• PubChem ID: 574013

Phosphonic acid, methyl-, butyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, butyl methyl ester
• 1-[methoxy(methyl)phosphoryl]oxybutane
• Butyl methyl methylphosphonate
• 683-32-9
• GGDMDPJAZASFLC-UHFFFAOYSA-N
• SCHEMBL575238
• DTXSID00341561

• Inchi： InChI=1S/C6H15O3P/c1-4-5-6-9-10(3,7)8-2/h4-6H2,1-3H3
• InChI Key： GGDMDPJAZASFLC-UHFFFAOYSA-N
• SMILES： CCCCOP(=O)(C)OC

Computed Properties

• Exact Mass: 166.07595
• Monoisotopic Mass: 166.07588133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53